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Compound of Interest

Compound Name: (R)-Timolol-d9 (maleate)
Cat. No.: B12405679
Get Quote

Executive Summary: The Strategic Role of (R)-
Timolol-d9

In the development of beta-adrenergic antagonists, stereochemistry dictates potency and
toxicity. Timolol is marketed as the (S)-enantiomer, which is approximately 50—80 times more
potent as a beta-blocker than its (R)-antipode. However, the (R)-enantiomer is not inert; it
retains significant ocular hypotensive activity with a potentially reduced systemic side-effect
profile (e.g., less cardiac depression).

(R)-Timolol-d9 (maleate) serves a dual critical function in modern drug development:

» Chiral Impurity Profiling: It acts as a stable isotope-labeled internal standard (SIL-1S) for the
precise quantification of the (R)-impurity in (S)-Timolol drug substances, mandated by
pharmacopoeial standards (USP/EP).

o Enantioselective Pharmacokinetics: In clinical studies investigating chiral inversion or the
specific disposition of the (R)-isomer, this reagent provides the mass-shift necessary for
differentiation in LC-MS/MS workflows.
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This guide details the physicochemical properties, mechanism of application, and validated
protocols for utilizing (R)-Timolol-d9.

Chemical & Physical Profile

The deuterated standard typically carries nine deuterium atoms on the tert-butyl group,
ensuring metabolic stability and a distinct mass shift (+9 Da) to avoid isotopic overlap with the
natural M+2 isotope of the analyte.

Property Specification

(R)-1-(tert-butyl-d9-amino)-3-((4-morpholino-
1,2,5-thiadiazol-3-yl)oxy)propan-2-ol maleate

Chemical Name

Unlabeled (R)-Timolol: 26839-76-9 (Refer to

CAS Number

vendor for d9-specific CAS)
Molecular Formula C13H15DaN4O3S[1][2][3][4] - CaH4O4
Molecular Weight ~441.55 g/mol (Salt); Free Base ~325.5 g/mol
Isotopic Purity Typically = 99% deuterated forms
Solubility Soluble in Methanol, Water, DMSO
Appearance White to off-white solid
Chirality Dextrorotatory (R)-(+)

Core Application 1: Internal Standard in LC-MS/MS
Bioanalysis
The Causality of Choice

Why use (R)-Timolol-d9 instead of a racemic d9 standard?

o Chiral Inversion Studies: If your study aims to prove that (S)-Timolol does not invert to (R)-
Timolol in vivo, you must separate the enantiomers chromatographically. Using (R)-Timolol-
d9 allows you to specifically track the elution time and recovery of the (R)-isomer, ensuring
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that the peak you are quantifying is indeed the (R)-enantiomer and not a chromatographic
artifact.

o Matrix Effect Normalization: In Chiral LC-MS, matrix suppression can vary slightly across the
elution window. An enantiomer-specific IS co-elutes perfectly with the target enantiomer,
providing the highest accuracy for normalization.

Experimental Protocol: Enantioselective LC-MS/MS

Objective: Quantify (R)-Timolol in human plasma using (R)-Timolol-d9 as the Internal Standard.

Step 1: Sample Preparation (Liquid-Liquid Extraction)

Aliquot: Transfer 200 uL of plasma into a clean tube.

o Spike: Add 20 pL of (R)-Timolol-d9 working solution (e.g., 100 ng/mL in MeOH). Vortex for 10
S.

o Basify: Add 50 pL of 0.1 M NaOH to ensure the drug is in its free base form (improves
organic solubility).

o Extract: Add 1 mL of Ethyl Acetate:Hexane (50:50 v/v). Shake/tumble for 10 min.
o Separate: Centrifuge at 4,000 rpm for 5 min at 4°C.

» Dry: Transfer the organic (upper) layer to a fresh tube and evaporate to dryness under
nitrogen at 40°C.

Reconstitute: Dissolve residue in 100 pL of Mobile Phase.
Step 2: LC-MS/MS Conditions
e Column: Chiralcel OD-RH (150 x 4.6 mm, 5 um) or Chiralpak AGP.
o Note: Reverse-phase chiral columns are preferred for direct MS compatibility.
e Mobile Phase: 10 mM Ammonium Acetate (pH 7.0) : Acetonitrile (40:60 v/v). Isocratic flow.

o Flow Rate: 0.5 mL/min.
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e Mass Spectrometry: Triple Quadrupole (ESI+).
o Source Temp: 400°C.
o Capillary Voltage: 3.5 kV.

Step 3: MRM Transitions

Precursor lon Product lon Collision .
Analyte Rationale
(m/z) (m/z) Energy (eV)
) Loss of t-butyl
(R)-Timolol 317.2 261.1 25

group (CaHs)

| (R)-Timolol-d9 | 326.2 | 261.1 | 25 | Loss of d9-t-butyl group (CaDs) |

Technical Insight: Note that both the analyte and the IS share the same product ion (m/z 261.1)
because the label is on the leaving group (t-butyl). This is acceptable in MS/MS because the
precursor ions (317 vs 326) are different, ensuring selectivity.

Core Application 2: Chiral Impurity Profiling (CMC)
Regulatory Context

The European Pharmacopoeia (EP) and USP require strict limits on the (R)-enantiomer in
Timolol Maleate API (typically < 1.0%). (R)-Timolol-d9 is used during method validation to
demonstrate specificity and accuracy, ensuring the method can distinguish the impurity from
the active drug.

Protocol: Supercritical Fluid Chromatography (SFC)

SFC is superior to Normal Phase HPLC for Timolol chiral separation due to faster run times
and lower solvent consumption.[5]

Workflow:

e Column: Chiralcel OD-H (4.6 x 250 mm, 5 pm).
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» Mobile Phase: CO:z (93%) : Methanol with 0.1% Triethylamine (7%).
e Flow Rate: 4.0 mL/min.

e Back Pressure: 120 bar.

o Detection: UV at 297 nm (or MS for trace analysis).

» Elution Order: (R)-Timolol typically elutes before (S)-Timolol on Cellulose-based columns
(OD-H), but this must be confirmed with the standard.

Visualization of Workflows
Diagram 1: Isotope Labeling & MS Fragmentation Logic

This diagram illustrates the structural relationship and the specific MS/MS transition logic where
the d9-label is lost during fragmentation.
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Caption: MS/MS fragmentation pathway showing how (R)-Timolol and its d9-IS yield the same
core fragment ion (m/z 261) via loss of the t-butyl group.

Diagram 2: Enantioselective Bioanalysis Workflow

A step-by-step visualization of the extraction and quantification process.
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Caption: Workflow for the enantioselective quantification of Timolol using (R)-Timolol-d9 as the
Internal Standard.

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b12405679/docs?utm_src=pdf-body-img#technical-guide-r-timolol-d9-maleate-in-chiral-bioanalysis-and-impurity-profiling
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12405679?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References
o European Pharmacopoeia (Ph. Eur.). Timolol Maleate Monograph 0572. (Standard for

impurity limits and enantiomeric purity).

e Russak, E. M., et al. (2019).[6][7] "Impact of Deuterium Substitution on the Pharmacokinetics
of Pharmaceuticals."” Annals of Pharmacotherapy, 53(2), 211-216.[6][7] Link

e Hayes, R., et al. (2014). "Determination of (R)-timolol in (S)-timolol maleate active
pharmaceutical ingredient: Validation of a new supercritical fluid chromatography method."
Journal of Pharmaceutical and Biomedical Analysis, 88, 552-557. Link

o Volkel, W., et al. (2002). "Simultaneous determination of timolol and its metabolites in human
urine by LC-MS/MS." Journal of Chromatography B, 773(1), 53-62. Link

e Nishimura, T., et al. (2010). "Chiral separation of beta-blockers by high-performance liquid
chromatography.” Yakugaku Zasshi, 130(1), 1-13. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Guide: (R)-Timolol-d9 (Maleate) in Chiral
Bioanalysis and Impurity Profiling]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12405679/docs#technical-guide-r-timolol-d9-
maleate-in-chiral-bioanalysis-and-impurity-profiling]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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